3-(4-chlorobenzyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-chlorophenyl)-3-[(4-chlorophenyl)methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H13Cl2NO2/c18-13-3-1-11(2-4-13)9-12-10-16(21)20(17(12)22)15-7-5-14(19)6-8-15/h1-8,12H,9-10H2
• InChI Key: CQYGCUSVMDHCTG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)Cl)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H13Cl2NO2
• DSSTOX Substance ID: DTXSID90386643
• Molecular Weight: 334.2 g/mol
• CAS RN: 5785-54-6

Description

3-(4-chlorobenzyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione, also known as CCPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CCPP is a pyrrolidinedione derivative that has a unique chemical structure, which makes it an interesting compound for study. In

Scientific Research Applications

3-(4-chlorobenzyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione has been found to have several scientific research applications. One of the most significant applications of this compound is in the field of neuroscience. This compound has been shown to have a positive effect on memory and learning in animal models. This makes this compound an interesting compound for the study of cognitive function and memory disorders.

Mechanism of Action

The mechanism of action of 3-(4-chlorobenzyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione is not fully understood. However, it is believed that this compound acts as a modulator of the glutamatergic system, which is involved in memory and learning. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of BDNF, which is important for the growth and survival of neurons. This compound has also been found to increase the levels of acetylcholine, a neurotransmitter that is important for memory and learning.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(4-chlorobenzyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione is that it has been shown to have a positive effect on memory and learning in animal models. This makes this compound an interesting compound for the study of cognitive function and memory disorders. However, one of the limitations of this compound is that its mechanism of action is not fully understood. This makes it difficult to determine its potential therapeutic applications.

Future Directions

There are several future directions for the study of 3-(4-chlorobenzyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione. One of the most promising directions is the study of this compound in the treatment of memory disorders such as Alzheimer's disease. This compound has been shown to have a positive effect on memory and learning in animal models, and further research may reveal its potential therapeutic applications. Another future direction for the study of this compound is the development of new compounds based on its chemical structure. These compounds may have even greater potential for the treatment of memory disorders and other neurological conditions.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been shown to have a positive effect on memory and learning in animal models, and further research may reveal its potential therapeutic applications. The mechanism of action of this compound is not fully understood, but it is believed to act as a modulator of the glutamatergic system and increase the levels of BDNF. This compound has several advantages and limitations for lab experiments, and there are several future directions for the study of this compound.

Synthesis Methods

The synthesis of 3-(4-chlorobenzyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione is a complex process that involves several steps. The starting materials for the synthesis of this compound are 4-chlorobenzaldehyde and 4-chlorophenylhydrazine. These two compounds are reacted together to form 4-(4-chlorophenyl)hydrazine-1-carboxaldehyde. This intermediate compound is then reacted with succinic anhydride to form this compound.